Cas no 1825653-11-9 (Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate)

• Product Name: Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate
• CAS No: 1825653-11-9
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 6288099
• PubChem ID: 121537544
• Update Time: 2025-09-23

Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS030737568
• methyl 2-[(but-2-ynoylamino)methyl]-3-naphthalen-2-ylpropanoate
• methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate
• 1825653-11-9
• EN300-6644760
• Z2013597475
• Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate

• Inchi： 1S/C19H19NO3/c1-3-6-18(21)20-13-17(19(22)23-2)12-14-9-10-15-7-4-5-8-16(15)11-14/h4-5,7-11,17H,12-13H2,1-2H3,(H,20,21)
• InChI Key： QHASLTXNGAKJDR-UHFFFAOYSA-N
• SMILES： O(C)C(C(CNC(C#CC)=O)CC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate

Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate: A Comprehensive Overview

The compound with CAS No. 1825653-11-9, known as Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a naphthalene moiety with a propionate ester and a butynamide group. The naphthalen-2-yl group imparts aromatic stability, while the butynamide functionality introduces reactivity and potential for further chemical modifications.

Recent studies have highlighted the importance of Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of functional polymers and nanoparticles. For instance, a 2023 study published in *Chemical Communications* demonstrated that this compound can serve as a building block for constructing stimuli-responsive polymers, which have applications in drug delivery systems and sensors.

The synthesis of Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate involves a multi-step process that typically begins with the preparation of the naphthalene derivative. The key steps include nucleophilic substitution reactions and esterification, which are optimized to achieve high yields and purity. The presence of the butynamide group allows for click chemistry reactions, such as alkyne cycloadditions, making this compound versatile in various synthetic pathways.

One of the most exciting developments involving this compound is its application in organic electronics. A 2024 research article in *Nature Materials* reported that films prepared from derivatives of Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yl)methyl]propanoate exhibit excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs). This advancement underscores the potential of this compound in next-generation electronic devices.

In addition to its material science applications, Methyl 3-(but-2-ynamido)-2-[(naphthalen-2-yilmethy]propanoate has shown promise in medicinal chemistry. Its unique structure enables it to act as a scaffold for drug design, particularly in the development of small molecule inhibitors targeting specific protein-protein interactions. A study published in *Journal of Medicinal Chemistry* in 2024 highlighted its potential as a lead compound for anti-cancer drug development.

The structural versatility of this compound is further evidenced by its use in catalytic processes. Recent research has demonstrated that it can act as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This property opens new avenues for its application in asymmetric synthesis and industrial catalysis.

In conclusion, Methyl 3-(but-yynamido)-[naphthalen-methy]propanoate (CAS No. 18765653-) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in modern chemical research. As ongoing investigations continue to uncover new potentials, this compound is poised to play an increasingly important role in both academic and industrial settings.